Cas no 56604-81-0 ((2E)-N-ethyl-2-methyl-3-phenylbut-2-enamide)

• Product name: (2E)-N-ethyl-2-methyl-3-phenylbut-2-enamide
• CAS No: 56604-81-0
• MF: C₁₃H₁₇NO
• MW: 203.28018
• CID: 1602505
• PubChem ID: 3033118

(2E)-N-ethyl-2-methyl-3-phenylbut-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-ethyl-2-methyl-3-phenylbut-2-enamide
• 2-butenamide, N-ethyl-2-methyl-3-phenyl-, (2E)-
• (E)-N-ethyl-2-methyl-3-phenylbut-2-enamide
• α,β-Dimethyl-N-ethylcinnamamide
• CINNAMAMIDE, alpha,beta-DIMETHYL-N-ETHYL-, (E)-
• 56604-81-0
• 2-Butenamide, N-ethyl-2-methyl-3-phenyl-, (E)-
• N-Ethyl-alpha,beta-dimethylcinnamamide, (E)-

• Inchi： InChI=1S/C13H17NO/c1-4-14-13(15)11(3)10(2)12-8-6-5-7-9-12/h5-9H,4H2,1-3H3,(H,14,15)/b11-10+
• InChI Key： UYLXIECXAARLRA-ZHACJKMWSA-N
• SMILES： CCNC(=O)C(=C(C)C1=CC=CC=C1)C

Computed Properties

• Exact Mass: 203.13111
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų
• XLogP3: 3

Experimental Properties

• PSA: 29.1